molecular formula C10H13N B8784337 5-Cyclopropyl-2-methylaniline

5-Cyclopropyl-2-methylaniline

Cat. No.: B8784337
M. Wt: 147.22 g/mol
InChI Key: CTIDFEMFPHBMPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Cyclopropyl-2-methylaniline is a useful research compound. Its molecular formula is C10H13N and its molecular weight is 147.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13N

Molecular Weight

147.22 g/mol

IUPAC Name

5-cyclopropyl-2-methylaniline

InChI

InChI=1S/C10H13N/c1-7-2-3-9(6-10(7)11)8-4-5-8/h2-3,6,8H,4-5,11H2,1H3

InChI Key

CTIDFEMFPHBMPU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C2CC2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 5-bromo-2-methylaniline (3.51 g), cyclopropylboronic acid monohydrate (2.55 g), tricyclohexylphosphine (about 0.6 mol/L toluene solution, 3.14 mL), tripotassium phosphate monohydrate (15.2 g), toluene (52.4 mL), and water (5.24 mL) was added palladium(II) acetate (212 mg), and this mixture was stirred at 100° C. for 15 hours. The reaction mixture was left to be cooled, and filtrated through a Celite (registered trademark) pad. The pad was washed with ethyl acetate (100 mL). The filtrate and the washing liquid were mixed, and washed with water/saturated brine (1/1). The organic layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluting solvent: ethyl acetate-hexane) to obtain the title compound (2.25 g). 1H-NMR (CDCl3) δ ppm: 0.58-0.67 (2H, m), 0.83-0.93 (2H, m), 1.73-1.84 (1H, m), 2.12 (3H, s), 3.54 (2H, br s), 6.35-6.50 (2H, m), 6.93 (1H, d, J=7.5 Hz).
Quantity
3.51 g
Type
reactant
Reaction Step One
Quantity
2.55 g
Type
reactant
Reaction Step One
Quantity
3.14 mL
Type
reactant
Reaction Step One
Quantity
15.2 g
Type
reactant
Reaction Step One
Name
Quantity
5.24 mL
Type
solvent
Reaction Step One
Quantity
52.4 mL
Type
solvent
Reaction Step One
Quantity
212 mg
Type
catalyst
Reaction Step Two

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